Cas no 180518-75-6 (Ethyl 5-methoxy-1H-pyrazole-3-carboxylate)

Ethyl 5-methoxy-1H-pyrazole-3-carboxylate is a versatile pyrazole derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its structural features, including the ethoxycarbonyl and methoxy substituents, make it valuable for constructing heterocyclic compounds and functionalized pyrazole scaffolds. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its reactivity allows for further derivatization, enabling applications in medicinal chemistry, agrochemicals, and material science. The methoxy group enhances solubility in common organic solvents, improving reaction efficiency. This intermediate is particularly useful in the synthesis of biologically active molecules due to its balanced electronic properties and compatibility with diverse reaction conditions.

Ethyl 5-methoxy-1H-pyrazole-3-carboxylate structure

180518-75-6 structure

Product Name:Ethyl 5-methoxy-1H-pyrazole-3-carboxylate

CAS No:180518-75-6

MF:C₇H₁₀N₂O₃

MW:170.165901660919

CID:113471

Update Time:2025-10-19

Ethyl 5-methoxy-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3-carboxylicacid, 5-methoxy-, ethyl ester
- 5-Methoxy-1H-pyrazole-3-carboxylic acid ethyl ester
- 1H-Pyrazole-3-carboxylicacid,5-methoxy-,ethylester(9CI)
- ethyl 5-methoxy-1H-pyrazole-3-carboxylate
- 1H-Pyrazole-3-carboxylic acid, 5-methoxy-, ethyl ester
- LLRPCBOQOBERTJ-UHFFFAOYSA-N
- 1h-pyrazole-3-carboxylic acid,5-methoxy-,ethyl ester
- Ethyl 5-methoxy-1H-pyrazole-3-carboxylate
- Inchi： 1S/C7H10N2O3/c1-3-12-7(10)5-4-6(11-2)9-8-5/h4H,3H2,1-2H3,(H,8,9)
- InChI Key： LLRPCBOQOBERTJ-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC(=NN1)OC)=O

Computed Properties

Exact Mass: 170.069
Monoisotopic Mass: 170.069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.2

Ethyl 5-methoxy-1H-pyrazole-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 5-methoxy-1H-pyrazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B440598-10mg	ethyl 5-methoxy-1H-pyrazole-3-carboxylate	180518-75-6		10mg	$ 50.00	2022-06-07
TRC	B440598-50mg	ethyl 5-methoxy-1H-pyrazole-3-carboxylate	180518-75-6		50mg	$ 210.00	2022-06-07
TRC	B440598-100mg	ethyl 5-methoxy-1H-pyrazole-3-carboxylate	180518-75-6		100mg	$ 295.00	2022-06-07
Chemenu	CM511809-1g	Ethyl 5-methoxy-1H-pyrazole-3-carboxylate	180518-75-6	97%	1g	$681	2022-06-12
A2B Chem LLC	AF16342-50mg	1H-Pyrazole-3-carboxylicacid,5-methoxy-,ethylester(9CI)	180518-75-6	95%	50mg	$345.00	2024-04-20
A2B Chem LLC	AF16342-250mg	1H-Pyrazole-3-carboxylicacid,5-methoxy-,ethylester(9CI)	180518-75-6	95%	250mg	$488.00	2024-04-20
A2B Chem LLC	AF16342-1g	1H-Pyrazole-3-carboxylicacid,5-methoxy-,ethylester(9CI)	180518-75-6	95%	1g	$888.00	2024-04-20
OTAVAchemicals	10355746-50MG	ethyl 5-methoxy-1H-pyrazole-3-carboxylate	180518-75-6	95%	50MG	$130	2023-07-07
OTAVAchemicals	10355746-250MG	ethyl 5-methoxy-1H-pyrazole-3-carboxylate	180518-75-6	95%	250MG	$259	2023-07-07
OTAVAchemicals	10355746-1000MG	ethyl 5-methoxy-1H-pyrazole-3-carboxylate	180518-75-6	95%	1g	$619	2023-07-07